Cas no 1021092-15-8 (2-{[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide)

• Product Name: 2-{[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide
• CAS No: 1021092-15-8
• MF: C₁₇H₁₄F₃N₃O₃S
• MW: 397.371572971344
• CID: 6594177
• PubChem ID: 42208996
• Update Time: 2025-10-30

2-{[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide
• 2-((5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide
• CHEMBL2093801
• 2-[[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
• F5256-0027
• TDR86326
• 1021092-15-8
• AKOS024267456
• VU0639378-1

• Inchi： 1S/C17H14F3N3O3S/c1-9-6-13(10(2)25-9)15-22-23-16(26-15)27-8-14(24)21-12-5-3-4-11(7-12)17(18,19)20/h3-7H,8H2,1-2H3,(H,21,24)
• InChI Key： OBSNRYURSDEUMA-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=C(C)OC=2C)O1)CC(NC1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 397.07079698g/mol
• Monoisotopic Mass: 397.07079698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-{[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide

Introduction to the Compound CAS No. 1021092-15-8: 2-{[5-(2,5-Dimethylfuran-3-yl)-1,3,4-Oxadiazol-2-yl]sulfanyl}-N-[3-(Trifluoromethyl)phenyl]acetamide

The compound with CAS No. 1021092-15-8, known as 2-{[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a sulfanyl group attached to an oxadiazole ring and a trifluoromethyl-substituted phenyl group. The combination of these functional groups makes this compound a promising candidate for research in drug discovery and material science.

Recent studies have highlighted the importance of oxadiazole-containing compounds in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The sulfanyl group in this compound further enhances its reactivity and stability, making it suitable for applications in both organic synthesis and biochemistry. The presence of the trifluoromethyl group adds another layer of complexity to the molecule, contributing to its potential as a modulator in various biochemical pathways.

One of the most notable aspects of this compound is its synthesis methodology. Researchers have developed efficient routes to construct the oxadiazole ring and incorporate the sulfanyl group using modern organic synthesis techniques. These methods often involve multi-component reactions or stepwise syntheses that ensure high yields and purity. The use of dimethylfuran derivatives has also been explored to optimize the synthesis process, making it more cost-effective and scalable for industrial applications.

In terms of applications, this compound has shown promise in the field of agricultural chemistry, particularly as a potential pesticide or herbicide. Its ability to inhibit key enzymes involved in plant growth has been extensively studied, with recent findings suggesting that it could serve as an alternative to traditional chemical agents that pose environmental risks. Additionally, its stability under various environmental conditions makes it a viable option for long-term agricultural use.

The pharmacological properties of this compound have also been a focal point of recent research. Studies indicate that it exhibits selective activity against certain types of cancer cells by modulating signaling pathways critical for cell proliferation and survival. The trifluoromethyl group plays a significant role in enhancing the compound's bioavailability and reducing its toxicity profile, making it a strong candidate for preclinical trials.

Another area where this compound has garnered attention is in the development of advanced materials. Its unique electronic properties make it a potential candidate for use in organic electronics or as a component in light-emitting diodes (LEDs). Researchers are exploring how the oxadiazole ring can be integrated into polymer frameworks to improve their conductivity and stability under operational conditions.

In conclusion, the compound CAS No. 1021092-15-8 represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its intricate structure and functional groups provide a foundation for innovative research and development efforts. As ongoing studies continue to uncover its full potential, this compound stands at the forefront of scientific progress in the fields of pharmacology, agriculture, and materials science.